Cas no 2228647-35-4 (3-(3-bromo-5-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine)

• Product Name: 3-(3-bromo-5-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• CAS No: 2228647-35-4
• MF: C₁₁H₁₄BrF₂N
• MW: 278.136369228363
• CID: 5973353
• PubChem ID: 165665891
• Update Time: 2025-05-23

3-(3-bromo-5-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-5-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine
• 2228647-35-4
• EN300-1956154

• Inchi： 1S/C11H14BrF2N/c1-7-3-8(5-9(12)4-7)6-11(2,15)10(13)14/h3-5,10H,6,15H2,1-2H3
• InChI Key： KNOLEMZRXYDGCE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)CC(C)(C(F)F)N

Computed Properties

• Exact Mass: 277.02777g/mol
• Monoisotopic Mass: 277.02777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(3-bromo-5-methylphenyl)-1,1-difluoro-2-methylpropan-2-amine

3-(3-Bromo-5-Methylphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine: A Comprehensive Overview

3-(3-Bromo-5-Methylphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine is a highly specialized organic compound with the CAS number 2228647-35-4. This compound belongs to the class of tertiary amines and features a unique combination of functional groups, including a bromophenyl moiety, fluorine atoms, and a methyl group. Its structure is characterized by a central amine group attached to a substituted phenyl ring and two fluorine atoms, making it a versatile molecule with potential applications in various fields of chemistry and materials science.

The synthesis of 3-(3-Bromo-5-Methylphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or nucleophilic substitution. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions, significantly improving the efficiency of the synthesis process. These advancements not only enhance the scalability of production but also pave the way for broader industrial applications.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of a bromophenyl group makes it an attractive candidate for medicinal chemistry due to its ability to participate in various bioisosteric replacements. Recent research has demonstrated its utility in designing novel kinase inhibitors, which are critical in the development of anti-cancer therapies. Additionally, the fluorine atoms in its structure contribute to its lipophilicity and metabolic stability, further enhancing its suitability for pharmaceutical applications.

Another area where 3-(3-Bromo-5-Methylphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine has shown significant potential is in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent studies have explored its role as a dopant in organic light-emitting diodes (OLEDs), where it has been shown to improve device efficiency and stability. These findings underscore its importance as a versatile material for next-generation electronic devices.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal. Results indicate that while it exhibits moderate persistence in certain environmental conditions, its toxicity is relatively low compared to other similar compounds. These insights are crucial for guiding regulatory frameworks and promoting sustainable practices in its production and use.

In conclusion, 3-(3-Bromo-5-Methylphenyl)-1,1-Difluoro-2-Methylpropan-2-Amine is a multifaceted compound with diverse applications across chemistry, pharmacology, and materials science. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.